![molecular formula C6H3BrClNO2 B1289844 5-Bromo-2-chloroisonicotinic acid CAS No. 886365-31-7](/img/structure/B1289844.png)
5-Bromo-2-chloroisonicotinic acid
Overview
Description
5-Bromo-2-chloroisonicotinic acid is a chemical compound with the molecular formula C6H3BrClNO2 . It is also known by other names such as 5-Bromo-2-chloropyridine-4-carboxylic acid . The compound has a molecular weight of 236.45 g/mol .
Synthesis Analysis
The synthesis of 5-Bromo-2-chloroisonicotinic acid can be achieved using 2,5-dichloropyridine as a raw material . The process involves preparing 5-bromo-2-chloropyridine under the action of a certain solvent and a catalyst through a substitution process, followed by hydroxylation to generate 5-bromo-2-chloroisonicotinic acid .Molecular Structure Analysis
The IUPAC name for 5-Bromo-2-chloroisonicotinic acid is 5-bromo-2-chloropyridine-4-carboxylic acid . The InChI code for the compound is 1S/C6H3BrClNO2/c7-4-2-9-5 (8)1-3 (4)6 (10)11/h1-2H, (H,10,11) .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-2-chloroisonicotinic acid are as follows: The compound has a molecular weight of 236.45 g/mol . The exact mass and monoisotopic mass of the compound are 234.90357 g/mol . The compound has a topological polar surface area of 50.2 Ų .Scientific Research Applications
Organic Synthesis Intermediate
5-Bromo-2-chloroisonicotinic acid is often used as an intermediate or starting compound in organic synthesis . It can be used to synthesize a variety of organic compounds .
Precursor for Pharmaceutical Development
5-Bromo-2-chloroisonicotinic acid (5-BCIA) possesses a unique chemical structure with two halogen substituents (bromine and chlorine) attached to a pyridinecarboxylic acid core. This makes it a valuable precursor in the development of new pharmaceuticals.
Synthesis of Oxalic Acid Derivatives
5-Bromo-2-chloroisonicotinic acid can be used in the synthesis of oxalic acid derivatives . Oxalic acid derivatives have various applications in the field of chemistry and biochemistry.
Synthesis of Cyanide-containing Compounds
This compound can also be used in the synthesis of cyanide-containing compounds . These compounds have a wide range of applications, from pharmaceuticals to agrochemicals.
Synthesis of α-Keto Acid Derivatives
5-Bromo-2-chloroisonicotinic acid can be used in the synthesis of α-keto acid derivatives . α-Keto acids are important in biochemistry as they often are involved in amino acid metabolism.
Research and Development in Chemical Laboratories
5-Bromo-2-chloroisonicotinic acid is commonly used in research and development in chemical laboratories . Its unique structure and reactivity make it a valuable tool in the exploration of new chemical reactions and pathways.
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-chloropyridine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClNO2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YRPRNBZLQPBYDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1Cl)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90602890 | |
Record name | 5-Bromo-2-chloropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90602890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.45 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
886365-31-7 | |
Record name | 5-Bromo-2-chloropyridine-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90602890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2-chloroisonicotinic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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